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Introduction

Targeted protein degradation (TPD) has emerged as a powerful therapeutic modality that
utilizes the cell's own ubiquitin-proteasome system to eliminate disease-causing proteins.
Proteolysis-targeting chimeras (PROTACS) are heterobifunctional molecules at the forefront of
this technology. CG428 is a potent and selective PROTAC designed to target Tropomyosin
Receptor Kinases (TRKs) for degradation.[1][2][3][4][5][6] This document provides detailed
application notes and experimental protocols for the use of CG428 in TPD studies.

CG428 is comprised of a ligand that binds to the TRK kinase domain, a linker, and a ligand that
recruits the Cereblon (CRBN) E3 ubiquitin ligase.[1][2] This tripartite assembly facilitates the
ubiquitination of TRK proteins, marking them for subsequent degradation by the proteasome.
The degradation of TRK proteins inhibits downstream signaling pathways, such as the PLCy1
pathway, which are crucial for cell growth and survival in certain cancers.[1][2][6]

Data Presentation

The following tables summarize the quantitative data for CG428, demonstrating its efficacy and
selectivity in various assays.

Table 1: In Vitro Degradation and Biological Activity of CG428
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Parameter Cell Line Target Protein  Value Reference
TPM3-TRKA

DC50 KM12 _ 0.36 nM [1]13]
Fusion

DC50 HEL Wild-Type TRKA  1.26 nM [3]

IC50 (Growth) KM12 29nM [1]

IC50 (pPLCy1) KM12 0.33 nM [1]

Table 2: Binding Affinity of CG428 for TRK Family Members

Target Protein Kd (nM) Reference
TRKA 1 [1]
TRKB 28 [1]
TRKC 4.2 [1]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows
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CG428 Mechanism of Action
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Experimental Workflow for TPD Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15620550?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

